Cas no 62436-06-0 (3(2H)-Pyridazinone, 4,5-dichloro-2-[[3-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dichloro-2-[[3-(trifluoromethyl)phenyl]methyl]-
• CAS No: 62436-06-0
• MF: C₁₂H₇Cl₂F₃N₂O
• MW: 323.097991228104
• CID: 444878
• PubChem ID: 21485871
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4,5-dichloro-2-[[3-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dichloro-2-[[3-(trifluoromethyl)phenyl]methyl]-
• 4,5-dichloro-2-[[3-(trifluoromethyl)phenyl]methyl]pyridazin-3-one
• SCHEMBL11730204
• 4,5-Dichloro-2-{[3-(trifluoromethyl)phenyl]methyl}pyridazin-3(2H)-one
• WSQBTADWWSLPBU-UHFFFAOYSA-N
• 62436-06-0
• DTXSID10614612
• AKOS008338472

• Inchi： 1S/C12H7Cl2F3N2O/c13-9-5-18-19(11(20)10(9)14)6-7-2-1-3-8(4-7)12(15,16)17/h1-5H,6H2
• InChI Key： WSQBTADWWSLPBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC1C=CC=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 321.98891
• Monoisotopic Mass: 321.9887527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67